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Abstract

1-(3-Bromo-4-methoxyphenyl)ethanone, a halogenated aromatic ketone, serves as a crucial
building block in organic synthesis and medicinal chemistry. Its substituted acetophenone
structure makes it a versatile precursor for the development of novel therapeutic agents and
other complex organic molecules. This technical guide provides an in-depth overview of its
chemical identity, synthesis, potential applications, and analytical methodologies. The
information is intended to support researchers and professionals in leveraging this compound
for advanced scientific discovery and drug development.

Chemical Identity and Properties

1-(3-Bromo-4-methoxyphenyl)ethanone is identified by the CAS Number 35310-75-9.[1][2][3]
[4][5][6] It is a solid at room temperature and possesses a unique combination of functional
groups—a ketone, a methoxy group, and a bromine atom—that dictate its reactivity and utility
in chemical synthesis.
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Nomenclature and Identifiers

The compound is known by several synonyms, reflecting its structure and common naming
conventions in organic chemistry.

Identifier Type Value
CAS Number 35310-75-9[1][2][3][4]1[5]
IUPAC Name 1-(3-bromo-4-methoxyphenyl)ethanone[5]

3'-Bromo-4'-methoxyacetophenone[1][2], 1-(3-
bromo-4-methoxyphenyl)ethan-1-one[2][6], 3-

Synonyms
bromo-4-methoxyacetophenone|[2], 1-acetyl-3-
bromo-4-methoxybenzene[2]
Molecular Formula CoHoBrO2[2][3][5]
InChl Key JYPGOBDETCKKKV-UHFFFAQYSA-N[2][5]
MDL Number MFCDO01812494[1][6]

Physicochemical Properties

The physical and chemical properties of 1-(3-Bromo-4-methoxyphenyl)ethanone are
summarized below. These characteristics are essential for its handling, storage, and application
in experimental settings.

Property Value Source
Molecular Weight 229.07 g/mol [1][5]
Appearance Solid [2]
Melting Point 84-86 °C [1]
Purity Typically 297% [2]

Synthesis and Purification
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The synthesis of 1-(3-Bromo-4-methoxyphenyl)ethanone typically involves the electrophilic
bromination of 4'-methoxyacetophenone. The methoxy group is an ortho-, para-directing
activator, while the acetyl group is a meta-directing deactivator. The bromination occurs at the
position ortho to the activating methoxy group.

4'-Methoxyacetophenone
Bromine (Br2)
Aluminum Chloride (AICI3)

Electrophilic Aromatic Substitution
(Bromination)

Recrystallization or
el @ ey —| 1-(3-Bromo-4-methoxyphenyl)ethanone

Quenching & Extraction

Click to download full resolution via product page

General synthesis workflow for 1-(3-Bromo-4-methoxyphenyl)ethanone.

Experimental Protocol: Bromination of 4'-
Methoxyacetophenone
This protocol is adapted from a general procedure for the bromination of acetophenones.[7]

o Apparatus Setup: Assemble a three-necked flask equipped with a mechanical stirrer, a
dropping funnel, and a condenser protected by a drying tube.

o Catalyst Addition: Charge the flask with powdered anhydrous aluminum chloride (AICI3) (1.6-
1.7 equivalents).

o Substrate Addition: While stirring, slowly add 4'-methoxyacetophenone (1.0 equivalent) from
the dropping funnel. The reaction is exothermic and the mixture will become a viscous mass
before turning into a stirrable molten complex.

e Bromination: Add bromine (Brz) (1.2 equivalents) dropwise to the well-stirred mixture.
Maintain the temperature to control the reaction rate.

o Reaction Completion: After the addition of bromine is complete, heat the mixture (e.g., on a
steam bath at 80-85°C) for approximately one hour or until the reaction solidifies.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1268460?utm_src=pdf-body
https://www.benchchem.com/product/b1268460?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268460?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=CV5P0117
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Decomposition: Carefully add the reaction complex in portions to a mixture of crushed ice
and concentrated hydrochloric acid.

o Extraction: Extract the product from the aqueous mixture using a suitable organic solvent
(e.g., ether) in multiple portions.

e Washing: Combine the organic extracts and wash sequentially with water and a 5% aqueous
sodium bicarbonate solution to remove any remaining acid.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
remove the solvent under reduced pressure.

 Purification: Purify the crude product by recrystallization from a suitable solvent (e.g.,
ethanol) or by column chromatography to yield pure 1-(3-Bromo-4-
methoxyphenyl)ethanone.

Applications in Research and Drug Development

Substituted acetophenones, including bromo-methoxy derivatives, are valuable intermediates
in the synthesis of pharmacologically active molecules.[8] While specific applications for the 3-
bromo isomer are an active area of research, its structural motifs are found in compounds with
diverse biological activities. The related isomer, 2-Bromo-4'-methoxyacetophenone, is known to
be an inhibitor of protein tyrosine phosphatases (PTPs), such as SHP-1 and PTP1B.[9][10]

Potential applications include:

» Scaffold for Drug Discovery: It serves as a key intermediate for synthesizing more complex
molecules, including potential anti-inflammatory agents, anticancer compounds, and central
nervous system stimulants.[8]

¢ Synthesis of Heterocycles: The ketone functionality allows for the construction of various
heterocyclic ring systems, which are prevalent in many pharmaceuticals.

o Material Science: Bromo-acetophenone derivatives can be used in the development of novel
polymers and functional materials with enhanced properties.[8]

Potential Role in Biological Pathways
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Based on the activity of its isomer, 2-Bromo-4'-methoxyacetophenone, it is plausible that 1-(3-
Bromo-4-methoxyphenyl)ethanone or its derivatives could exhibit inhibitory activity against
protein tyrosine phosphatases (PTPs). PTPs are critical enzymes that, along with protein
tyrosine kinases (PTKSs), regulate the phosphorylation state of proteins, thereby controlling
numerous cellular signaling pathways. Dysregulation of these pathways is implicated in
diseases such as diabetes, cancer, and autoimmune disorders.[10] An inhibitor would block the
dephosphorylation step, prolonging the phosphorylated (often active) state of the substrate

protein.
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Hypothetical inhibition of a PTP-mediated signaling pathway.
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Analytical Methods

Accurate quantification and purity assessment of 1-(3-Bromo-4-methoxyphenyl)ethanone are
critical for its use in synthesis and biological assays. High-Performance Liquid Chromatography
(HPLC) is a standard method for this purpose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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